Cas no 68392-61-0 (sodium 2-(1H-1,3-benzodiazol-1-yl)acetate)

• Product Name: sodium 2-(1H-1,3-benzodiazol-1-yl)acetate
• CAS No: 68392-61-0
• MF: C₉H₇N₂NaO₂
• MW: 198.153852701187
• MDL: MFCD30749874
• CID: 5224782
• PubChem ID: 137948983
• Update Time: 2025-10-05

sodium 2-(1H-1,3-benzodiazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Sodium;2-(benzimidazol-1-yl)acetate
• sodium 2-(1H-1,3-benzodiazol-1-yl)acetate

• MDL： MFCD30749874
• Inchi： 1S/C9H8N2O2.Na/c12-9(13)5-11-6-10-7-3-1-2-4-8(7)11;/h1-4,6H,5H2,(H,12,13);/q;+1/p-1
• InChI Key： VZWNCVNODQWRGV-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CN1C=NC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Topological Polar Surface Area: 58

Additional information on sodium 2-(1H-1,3-benzodiazol-1-yl)acetate

Comprehensive Overview of Sodium 2-(1H-1,3-Benzodiazol-1-yl)acetate (CAS No. 68392-61-0)

Sodium 2-(1H-1,3-benzodiazol-1-yl)acetate (CAS No. 68392-61-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a benzodiazolyl moiety linked to an acetate group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its applications due to its unique structural properties and potential in drug development.

The benzodiazolyl core of Sodium 2-(1H-1,3-benzodiazol-1-yl)acetate is a key feature that contributes to its reactivity and functionality. This structure is commonly found in compounds with biological activity, which explains its relevance in medicinal chemistry and biopharmaceuticals. Recent studies have explored its role as a building block for heterocyclic compounds, which are pivotal in designing new therapeutic agents. The compound’s solubility in water, owing to the sodium salt form, further enhances its utility in aqueous-based reactions and formulations.

In the context of current trends, Sodium 2-(1H-1,3-benzodiazol-1-yl)acetate aligns with the growing demand for green chemistry and sustainable synthetic methods. Researchers are investigating its use in catalysis and biodegradable materials, addressing environmental concerns while maintaining efficiency. Additionally, its potential in antibacterial and antifungal applications has sparked interest, particularly in the wake of rising antimicrobial resistance (AMR). These attributes make it a compound of interest for both academic and industrial laboratories.

From a technical perspective, the synthesis and handling of Sodium 2-(1H-1,3-benzodiazol-1-yl)acetate require adherence to standard protocols for organic synthesis. Its stability under controlled conditions and compatibility with various reagents make it a reliable choice for complex reactions. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structure, ensuring reproducibility in research settings.

The compound’s relevance extends to material science, where its derivatives are explored for photoluminescent properties. This has implications for developing optical sensors and electronic devices, a hot topic in nanotechnology. As industries seek innovative materials for advanced technologies, Sodium 2-(1H-1,3-benzodiazol-1-yl)acetate offers a promising scaffold for further exploration.

In summary, Sodium 2-(1H-1,3-benzodiazol-1-yl)acetate (CAS No. 68392-61-0) is a multifaceted compound with broad applications in pharmaceuticals, green chemistry, and material science. Its structural uniqueness and functional versatility position it as a valuable asset in modern scientific research. As interest in sustainable and bioactive compounds grows, this compound is likely to remain a focal point for innovation and discovery.